Cas no 62294-19-3 (1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-phenyl-)

1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-phenyl- structure
62294-19-3 structure
Product Name:1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-phenyl-
CAS No:62294-19-3
MF:C12H11N3O4
MW:261.233442544937
CID:450457
PubChem ID:71387834
Update Time:2025-04-19

1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-phenyl-
    • 4-nitro-3-(oxiran-2-ylmethoxy)-1-phenylpyrazole
    • 4-Nitro-3-[(oxiran-2-yl)methoxy]-1-phenyl-1H-pyrazole
    • DTXSID40809938
    • 62294-19-3
    • Inchi: 1S/C12H11N3O4/c16-15(17)11-6-14(9-4-2-1-3-5-9)13-12(11)19-8-10-7-18-10/h1-6,10H,7-8H2
    • InChI Key: XUAWSXLDIFREHX-UHFFFAOYSA-N
    • SMILES: O1CC1COC1C(=CN(C2C=CC=CC=2)N=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 261.07503
  • Monoisotopic Mass: 261.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 85.4Ų

Experimental Properties

  • PSA: 82.72
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